Cas no 874112-79-5 (Benzoic acid, 2,3,5,6-tetrafluoro-, propyl ester)
874112-79-5 structure
Product Name:Benzoic acid, 2,3,5,6-tetrafluoro-, propyl ester
CAS No:874112-79-5
MF:C10H8F4O2
MW:236.162937164307
CID:1899954
PubChem ID:71412908
Update Time:2025-04-21
Benzoic acid, 2,3,5,6-tetrafluoro-, propyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2,3,5,6-tetrafluoro-, propyl ester
- propyl 2,3,5,6-tetrafluorobenzoate
- 874112-79-5
- DTXSID20832441
- SCHEMBL19795497
-
- Inchi: 1S/C10H8F4O2/c1-2-3-16-10(15)7-8(13)5(11)4-6(12)9(7)14/h4H,2-3H2,1H3
- InChI Key: FHCIHGUTMGYENE-UHFFFAOYSA-N
- SMILES: FC1C(=CC(=C(C=1C(=O)OCCC)F)F)F
Computed Properties
- Exact Mass: 236.04604214Da
- Monoisotopic Mass: 236.04604214Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 26.3Ų
Benzoic acid, 2,3,5,6-tetrafluoro-, propyl ester Related Literature
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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